Cas no 51469-59-1 (1-Nonen-3-one,1-[4-(dimethylamino)phenyl]-, (E)- (9CI))

• Product name: 1-Nonen-3-one,1-[4-(dimethylamino)phenyl]-, (E)- (9CI)
• CAS No: 51469-59-1
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 384825
• PubChem ID: 5374418

1-Nonen-3-one,1-[4-(dimethylamino)phenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Nonen-3-one,1-[4-(dimethylamino)phenyl]-, (E)- (9CI)
• (E)-1-[4-(dimethylamino)phenyl]non-1-en-3-one
• (1E)-1-[4-(Dimethylamino)phenyl]-1-nonen-3-one
• (E)-1-(4-dimethylaminophenyl)non-1-en-3-one
• 1-Nonen-3-one, 1-[4-(dimethylamino)phenyl]
• AC1NT1XK
• NSC140785
• NSC-140785
• JKRDQQGSRBCOAZ-SDNWHVSQSA-N
• (1E)-1-[4-(Dimethylamino)phenyl]-1-nonen-3-one #
• 51469-59-1

• Inchi： InChI=1S/C17H25NO/c1-4-5-6-7-8-17(19)14-11-15-9-12-16(13-10-15)18(2)3/h9-14H,4-8H2,1-3H3/b14-11+
• InChI Key： JKRDQQGSRBCOAZ-SDNWHVSQSA-N
• SMILES： CCCCCCC(=O)C=CC1=CC=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 259.19375
• Monoisotopic Mass: 259.193614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 4.6

Experimental Properties

• Density: 0.98
• Boiling Point: 408°Cat760mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.55
• PSA: 20.31
• LogP: 4.30530